Cas no 1887767-81-8 (Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl-)

• Product name: Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl-
• CAS No: 1887767-81-8
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 5076383

Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl-
• 1-bromo-4-iodo-2-methoxy-5-methylbenzene

• Inchi： 1S/C8H8BrIO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
• InChI Key： ZDMDJGABVMIUDS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=C(I)C=C1OC

Additional information on Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl-

Comprehensive Analysis of Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl- (CAS No. 1887767-81-8)

Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl- (CAS No. 1887767-81-8) is a halogenated aromatic compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique substitution pattern of bromine, iodine, methoxy, and methyl groups, serves as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, C₈H₈BrIO, combines reactivity and stability, making it a valuable building block for cross-coupling reactions and other transformative chemical processes.

The growing demand for halogenated benzene derivatives in research and industrial applications has placed compounds like 1-bromo-4-iodo-2-methoxy-5-methylbenzene at the forefront of synthetic chemistry. Researchers are particularly interested in its potential for Suzuki-Miyaura coupling and Ullmann reactions, which are pivotal in creating complex organic frameworks. Additionally, its methoxy and methyl substituents enhance solubility and modulate electronic properties, enabling tailored applications in optoelectronics and catalysis.

From an environmental and sustainability perspective, the synthesis and handling of CAS 1887767-81-8 align with green chemistry principles. Modern methodologies emphasize minimizing waste and optimizing atom economy, addressing concerns raised by eco-conscious users and regulatory bodies. Questions such as "How to safely handle halogenated aromatics?" or "What are the alternatives to toxic solvents in these reactions?" reflect current user inquiries, highlighting the need for safer protocols.

In the pharmaceutical sector, Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl- is explored as a precursor for bioactive molecules. Its dual halogen functionality allows sequential functionalization, a feature leveraged in drug discovery. Recent studies link its derivatives to potential applications in kinase inhibition and antimicrobial agents, topics frequently searched in academic databases. The compound’s role in high-throughput screening libraries further underscores its relevance.

Analytical techniques like NMR spectroscopy and HPLC-MS are critical for characterizing CAS 1887767-81-8, ensuring purity and consistency. Users often search for "HPLC methods for halogenated benzene analysis" or "NMR shifts of substituted benzenes," indicating a need for detailed technical guidance. This compound’s distinct spectral signatures facilitate its identification in complex mixtures.

Market trends reveal increasing procurement of 1-bromo-4-iodo-2-methoxy-5-methylbenzene by specialty chemical suppliers, driven by R&D investments. Its compatibility with flow chemistry systems and microwave-assisted synthesis aligns with industrial automation trends, another hot topic among chemists. FAQs like "Where to buy CAS 1887767-81-8?" or "How to scale up its synthesis?" dominate forum discussions.

In summary, Benzene, 1-bromo-4-iodo-2-methoxy-5-methyl- exemplifies innovation in synthetic chemistry. Its multifaceted applications, coupled with evolving user interests in sustainable synthesis and functional materials, position it as a compound of enduring scientific and commercial value.